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Compound of Interest

Compound Name: TVB-2640

Cat. No.: B1150167

Providing essential safety and logistical information for the proper handling and disposal of the
FASN inhibitor, TVB-2640.

For researchers and drug development professionals, ensuring the safe and compliant disposal
of investigational compounds like TVB-2640 is a critical component of laboratory operations.
While specific disposal instructions for TVB-2640 are not extensively detailed in publicly
available literature, a comprehensive approach based on its known chemical properties and
standard laboratory safety protocols can ensure responsible waste management.

Key Properties of TVB-2640

A summary of the physicochemical properties of TVB-2640 is provided below to inform
handling and disposal decisions.

Property Value

Molecular Formula C27H29N50

Molecular Weight 439.563 g/mol [1]

Appearance Solid Powder[1]

Solubility >500 mM in DMSO (>220 mg/mL)[1]
CAS Number 1399177-37-7
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*Hazard Assessment

According to the Safety Data Sheet (SDS), TVB-2640 is not classified as a hazardous
substance under the Globally Harmonized System (GHS). It has no listed hazard pictograms,
signal words, or hazard statements. The NFPA ratings for health, fire, and reactivity are all O.

Chemical Stability and Reactivity:

o Reactivity: No hazardous reactions are known.

o Chemical Stability: The product is stable under recommended storage conditions.

e Hazardous Decomposition Products: No dangerous decomposition products are known.

Despite its non-hazardous classification, it is imperative to handle TVB-2640 with the standard
precautions for any research chemical.

Step-by-Step Disposal Procedures

The following procedures provide a general framework for the disposal of TVB-2640. Always
consult and adhere to your institution's specific Environmental Health and Safety (EHS)
guidelines and local regulations.

1. Waste ldentification and Segregation:

o Solid Waste: Collect unused or expired TVB-2640 powder in a clearly labeled, sealed
container.

e Liquid Waste: Solutions containing TVB-2640 should be collected in a designated, leak-proof
waste container compatible with the solvents used (e.g., DMSO). Do not mix with other
incompatible waste streams.

o Contaminated Materials: Any materials that have come into contact with TVB-2640, such as
personal protective equipment (PPE), pipette tips, and culture plates, should be considered
chemical waste.

2. Container Labeling:
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» All waste containers must be accurately and clearly labeled.

e The label should include:

[¢]

The words "Hazardous Waste" or "Chemical Waste" as per your institution's policy.

[¢]

The full chemical name: "TVB-2640 (Denifanstat)".

[e]

The concentration and solvent(s) for liquid waste.

o

An approximate amount of the waste.

The date of accumulation.

[¢]

3. Storage of Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

e Ensure containers are kept closed except when adding waste.

» Follow the storage temperature guidelines for the compound, which is typically -20°C for the
solid powder.[1][2][3]

4. Final Disposal:
o Contact your institution's EHS department to schedule a pickup for the chemical waste.
e Do not attempt to dispose of TVB-2640 down the drain or in regular trash.

e Provide the EHS team with all necessary information about the waste stream.

Experimental Protocols and Workflows

While specific experimental protocols for the disposal of TVB-2640 are not available, the logical
workflow for its handling and disposal can be visualized.
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Preparation & Use
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Workflow for the Safe Disposal of TVB-2640 Waste.
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This guide provides a foundational understanding of the procedures for the proper disposal of
TVB-2640. By adhering to these guidelines and consulting with your institutional safety office,
you can ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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